1-(3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-8-pentyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C25H36N6O2S/c1-2-3-7-13-30-24(33)23-20(12-18-34-23)31-21(26-27-25(30)31)10-11-22(32)29-16-14-28(15-17-29)19-8-5-4-6-9-19/h12,18-19H,2-11,13-17H2,1H3
• InChI Key: GCZZKWNAQHYSPA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5CCCCC5
• Molecular Formula: C25H36N6O2S
• Molecular Weight: 484.7 g/mol

Description

1-(3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C25H36N6O2S and its molecular weight is 484.66. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

• Researchers have explored the cytotoxic potential of this compound against various cancer cell lines. . It induced apoptosis in BT-474 cells and inhibited colony formation, making it a promising candidate for further investigation in cancer therapy.

Tubulin Polymerization Inhibition

• Compound 10ec was evaluated for its ability to inhibit tubulin polymerization. Tubulin is crucial for cell division, and compounds that disrupt tubulin dynamics can be potential anticancer agents. .

Metal-Organic Frameworks (MOFs)

• The compound’s triazole moiety has been employed in constructing MOFs. For example, metal-organic frameworks based on 4,4′-(1H-1,2,4-triazol-1-yl)methylenebis(benzoic acid) (H2tmlb) have been synthesized using cobalt ions. .

1,3,4-Thiadiazole Derivatives

• The compound’s synthesis involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules. The resulting 1,3,4-thiadiazole derivatives (1–4) have been characterized using UV, FT-IR, 13C-NMR, and 1H-NMR methods. .

Mechanism of Action

Target of Action

The primary target of the compound 1-(3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the arrest of cell division . The compound fits well into the CDK2 active site, forming essential hydrogen bonds with Leu83 .

Biochemical Pathways

The inhibition of CDK2 by the compound affects the cell cycle progression pathway . CDK2 is responsible for the phosphorylation of key components for cell proliferation . Therefore, its inhibition can lead to the arrest of the cell cycle and prevent the proliferation of cancer cells .

Pharmacokinetics

The compound 1-(3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one exhibits suitable pharmacokinetic properties . In silico ADMET studies and drug-likeness studies using a Boiled Egg chart have shown that the compound has suitable pharmacokinetic properties, which contribute to its observed antitumor activity .

Result of Action

The compound exerts a significant alteration in cell cycle progression, in addition to inducing apoptosis within cells . It has shown superior cytotoxic activities against certain cell lines, including MCF-7 and HCT-116, with IC50 values in the nanomolar range .